Ethyl 6-(4-fluorobenzamido)-3-methylbenzofuran-2-carboxylate

• IUPAC Name: ethyl 6-[(4-fluorobenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H16FNO4/c1-3-24-19(23)17-11(2)15-9-8-14(10-16(15)25-17)21-18(22)12-4-6-13(20)7-5-12/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key: SYJSJKHRHNQXHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H16FNO4
• Molecular Weight: 341.3 g/mol

Description

Synthesis Analysis

This section would detail the methods used to synthesize the compound, including the starting materials, reagents, and conditions. Any challenges or unique aspects of the synthesis would also be discussed.

Molecular Structure Analysis

Here, the compound’s molecular structure would be analyzed, often using techniques like X-ray crystallography. The positions and types of bonds, the molecule’s shape, and any interesting structural features would be discussed.

Chemical Reactions Analysis

This section would detail the chemical reactions that the compound undergoes. This could include reactions used in its synthesis, as well as any reactions it undergoes in its applications or under certain conditions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be detailed here. This could include its melting and boiling points, its solubility in various solvents, its spectral data, and any other relevant properties.

Scientific Research Applications

Organic Synthesis

In organic chemistry, this compound can serve as a precursor or intermediate in the synthesis of more complex molecules. Its reactive sites, like the ester group and the amide linkage, are useful for further chemical transformations, which can lead to the creation of diverse organic compounds with potential applications in various industries.

Material Science

The compound’s molecular architecture could be explored for the development of new materials. For instance, its incorporation into polymers may result in materials with unique properties, such as enhanced thermal stability or specific interaction capabilities with other substances.

Drug Design

Ethyl 6-(4-fluorobenzamido)-3-methylbenzofuran-2-carboxylate may be utilized in the design of enzyme inhibitors or receptor modulators. The fluorobenzamido group could interact with biological targets, influencing the compound’s binding affinity and specificity towards certain proteins or enzymes involved in disease pathways.

Biochemistry

In biochemistry, this compound could be used as a tool for studying enzyme-substrate interactions. Its structural features might allow it to act as a mimic of natural substrates or as an inhibitor, providing insights into enzyme mechanisms or serving as a lead compound for developing biochemical assays.

Analytical Chemistry

The compound’s distinct spectroscopic properties, such as its NMR and mass spectrometry signatures, make it valuable for analytical purposes. It can be used as a standard or reference compound in the qualitative and quantitative analysis of complex mixtures, aiding in the identification and characterization of unknown substances.

Chemical Engineering

In chemical engineering, this compound’s properties could be harnessed in process optimization. Its stability under various conditions can be studied to improve reaction efficiencies, reduce by-products, and enhance the scalability of chemical processes.

Environmental Chemistry

Lastly, the compound’s potential environmental impact and degradation pathways can be investigated. Understanding its behavior in different ecosystems can inform the development of safer chemicals and contribute to the field of green chemistry.

Each application area presents a unique set of opportunities for further research and development, highlighting the versatility of Ethyl 6-(4-fluorobenzamido)-3-methylbenzofuran-2-carboxylate in scientific research.

S2674677 Chemical Papers MilliporeSigma Iranian Journal of Pharmaceutical Research RSC Advances Sigma-Aldrich RSC Medicinal Chemistry ChemicalBook

Mechanism of Action

If the compound has a biological effect, the mechanism by which it exerts this effect would be discussed here. This could include interactions with biological molecules, changes it induces in cells, or any other ways it affects biological systems.

Safety and Hazards

This section would detail any known hazards associated with the compound, as well as appropriate safety precautions to take when handling it.